Cas no 564-00-1 ((2R)-2-(2S)-oxiran-2-yloxirane)

• Product Name: (2R)-2-(2S)-oxiran-2-yloxirane
• CAS No: 564-00-1
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 368123
• PubChem ID: 233706
• Update Time: 2025-09-28

(2R)-2-(2S)-oxiran-2-yloxirane Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bioxirane,(2R,2'S)-rel-
• MESO-1,2:3,4-DIEPOXYBUTANE
• 1,2:3,4-dianhydro-erythrito
• 1,2:3,4-dianhydroerythritol
• 2:3,4-diepoxy-meso-butan
• ERYTHRITOL ANHYDRIDE
• meso-1,2
• MESO-BUTANE-BIS-OXIDE
• (2R)-2-(2S)-oxiran-2-yloxirane
• 2,2'-Bioxirane, (R*,S*)-
• NSC32607
• 564-00-1
• Erythritol, 1,2:3,4-dianhydro-
• BRN 0079832
• 1,2,3,4-DIEPOXYBUTANE, MESO
• diepoxybutane, meso-
• dl-1,2:3,4-Diepoxybutane
• Q27122293
• Butane,2:3,4-diepoxy-, meso-
• 343RD26
• (R*,S*)-2,2'-Bioxirane
• meso-1,2;3,4-diepoxy-butane
• (2R,2'S)-2,2'-bioxirane
• (+/-)-1,2:3,4-Diepoxybutane
• meso-Diepoxybutane
• meso-1,4-Diepoxybutane
• D-ERYTHITOL ANHYDRIDE
• CCRIS 5879
• (R*,2'-Bioxirane
• CHEBI:51046
• 2,2'-Bioxirane, (2R,2'S)-rel-
• NS00127170
• 1,4-Dianhydroerythritol
• (2S)-2-[(2S)-oxiran-2-yl]oxirane
• Butane, 1,2:3,4-diepoxy-, meso-
• UNII-2PFZ3Z96CY
• EN300-1608610
• Butane,2:3,4-diepoxy-
• D,L-1,2:3,4-Diepoxybutane
• meso-Butadiene epoxide
• 1,2,3,4-Diepoxybutane
• WLN: T3OTJ B- BT3OTJ
• Butane, meso-1,2:3,4-diepoxy-
• meso-1,2,3,4-Diepoxybutane
• (R*,S*)-Diepoxybutane
• 298-18-0
• (2R)-2-[(2R)-oxiran-2-yl]oxirane
• DL-DIEPOXYBUTANE
• NSC 32607
• DTXSID101031782
• 2PFZ3Z96CY
• Erythritol,2:3,4-dianhydro-
• 1,2,3,4-DIANHYDROERYTHRITOL
• (2R)-2-[(2S)-oxiran-2-yl]oxirane
• 5-19-01-00184 (Beilstein Handbook Reference)
• ERYTHRITOL ANHYDRIDE [MI]
• NSC-32607
• G78131

• MDL： M158365
• Inchi： 1S/C4H6O2/c1-3(5-1)4-2-6-4/h3-4H,1-2H2/t3-,4+
• InChI Key： ZFIVKAOQEXOYFY-ZXZARUISSA-N
• SMILES： O1C[C@H]1[C@H]1CO1

Computed Properties

• Exact Mass: 86.03680
• Monoisotopic Mass: 86.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 25.1

Experimental Properties

• Density: 1.11
• Melting Point: -19°C(lit.)
• Boiling Point: 138°C(lit.)
• Flash Point: 45.6°C
• Refractive Index: 1.4340 (estimate)
• PSA: 25.06000
• LogP: -0.21600
• Merck: 3676

(2R)-2-(2S)-oxiran-2-yloxirane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H301-H310+H330-H315-H319-H335-H340-H351
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P262-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P305+P351+P338+P337+P313-P308+P313-P403+P233-P405-P501
• RTECS：EJ8750000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 0.078 g/kg (Smyth)
• Safety Term：Confirmed carcinogen with experimental carcinogenic, neoplastigenic, and tumorigenic data. Poison by skin contact. Mutation data reported. When heated to decomposition it emits acrid smoke and irritating fumes.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds